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Effects of Yttrium in Different Alloy Systems

The table below summarizes the measured effects of yttrium addition on intergranular corrosion across

different metal alloys.

) . Effect on -
Yttrium Key Microstructural Quantitative
Alloy System Intergranular
Content Effects . Improvement/Result
Corrosion (IGC)
Al-Zn-Mg-Cu 0.1wt.% Refines secondary Improved (after Maximum corrosion
(e.g., 7075) [1] phases; increases T74 aging) [1] depth reduced to 107.8

dislocation density & um [1].
low-angle grain

boundaries; increases n'

precipitates; reduces

Precipitate-Free Zone

(PFZ) width [1].
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Alloy System Intergranular
Content Effects . Improvement/Result
Corrosion (IGC)

Stainless Steel 140 ppm  Forms specific Mixed (Depends Improved resistance is
[2] inclusions: Y203 and on Inclusion tied to the presence of
Y20:2S [2]. Type): Y203 Y203 inclusions [2].
improves

resistance; Y202S
reduces
resistance [2].

Near- Minor Suppresses coarse Improved [3] Suppressed severe
Stoichiometric  addition microstructure formation intergranular attack in
NisMo [3] during ordering; boiling 20% HCI [3].

maintains ultrafine
ordered grains [3].

Experimental Protocols for Assessing IGC

Here are standard methodologies for evaluating intergranular corrosion susceptibility, referenced in the

studies on yttrium.

Test Method Applicable Alloy Types Standard Protocol Key Evaluation Metrics

| Immersion Corrosion Test [1] [3] | Aluminum alloys (e.g., 7xxx series), Nickel alloys | « Selution: 57 g/L
NaCl + 10 mL/L H202 [1]. « Temperature: 35°C [1]. « Duration: 6 hours [1]. For Ni-Mo alloys, tests in
boiling 20% HCI per ASTM G1-88 are used [3]. | * Maximum corrosion depth (pm) [1]. « Corrosion rate
(e.g., mils per year, mm/year) calculated from weight loss [3]. | | Electrochemical (Anodic Polarization)
Test [4] | Zirconium-based alloys, others | « Solution: Ringer's lactate (for biomaterials) or other simulated
service environments [4]. * Measurement of open-circuit potential and passive region behavior [4]. | *
Corrosion potential (E_corr) shift. « Breakdown potential of the passive film. | | Microstructural
Analysis [1] | All | « Sample Prep: Mechanical polishing followed by electro-polishing [1]. * Techniques:

Scanning Electron Microscopy (SEM), Electron Backscatter Diffraction (EBSD), Transmission Electron
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Microscopy (TEM) [1]. | « Grain size and shape. ¢ Precipitate distribution and PFZ width. « Density of low-

angle grain boundaries and dislocations. |

Troubleshooting Common Experimental Issues

This FAQ addresses potential challenges you might encounter when researching yttrium's effects.

¢ Q: My corrosion tests show inconsistent results after yttrium addition. What could be wrong?

o A: Inconsistent results can stem from several factors. In stainless steels, ensure you
characterize the types of yttrium-containing inclusions (Y203 vs. Y202S), as they have opposing
effects [2]. For all alloys, verify the homogeneity of your cast material and the precise control
of your heat treatment parameters (temperature, time), as these directly control precipitate
and grain boundary chemistry [1] [3].

¢ Q: Why does yttrium improve IGC resistance in some alloys but not others?

o A: The mechanism is alloy-dependent. In aluminum alloys like 7075, yttrium works by refining
the microstructure and altering the precipitation behavior at grain boundaries, making
them less susceptible to attack [1]. In nickel alloys, it prevents the formation of a coarse,
susceptible grain boundary microstructure during ordering [3]. In stainless steels, its role
is not to prevent chromium depletion but to modify the electrochemical nature of inclusions
to make them less active sites for pitting initiation, which can lead to IGC [2].

¢ Q: How can I accurately characterize the microstructural changes caused by yttrium?

o A: A multi-technique approach is essential. Use EBSD to quantify changes in grain boundary
character (e.g., increase in low-angle boundaries) [1]. TEM is critical for observing nanoscale
precipitates (like n) and accurately measuring the width of Precipitate-Free Zones (PFZs) [1].
For stainless steels, SEM-EDS is needed to identify the composition and type of yttrium-
containing inclusions [2].

Experimental Workflow for Investigating Yttrium's Role

The diagram below outlines a logical workflow for a comprehensive study on how yttrium affects

intergranular corrosion.
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Correlate Structure & Performance
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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